Hydroxyprogesterone Caproate-d11

• Molecular Formula: C27H40O4
• Molecular Weight: 439.7 g/mol
• InChI: InChI=1S/C27H40O4/c1-5-6-7-8-24(30)31-27(18(2)28)16-13-23-21-10-9-19-17-20(29)11-14-25(19,3)22(21)12-15-26(23,27)4/h17,21-23H,5-16H2,1-4H3/t21-,22+,23+,25+,26+,27+/m1/s1/i1D3,5D2,6D2,7D2,8D2
• InChIKey: DOMWKUIIPQCAJU-JINVDYAOSA-N

Hydroxyprogesterone Caproate-d11: Deuterated Internal Standard

Hydroxyprogesterone Caproate‐d11 (17α‐hydroxyprogesterone hexanoate‐d11) is a perdeuterated analogue of the synthetic progestin hydroxyprogesterone caproate, bearing eleven deuterium atoms on the hexanoate side chain [1]. It is employed exclusively as a stable isotope‐labeled internal standard (SIL‐IS) in liquid chromatography–tandem mass spectrometry (LC‑MS/MS) methods for the accurate quantification of hydroxyprogesterone caproate in complex biological matrices [2]. The compound is not intended for therapeutic use; its procurement value lies in its capacity to correct for matrix effects, extraction variability, and ionisation fluctuations when paired with the unlabeled analyte.

[IS]

Deuterated Internal Standard

Perdeuterated analogue for LC-MS/MS quantification. Co-elutes with hydroxyprogesterone caproate to correct for matrix effects, extraction variability, and ionisation fluctuations in complex biological research matrices.

• [1] MedChemExpress. Hydroxyprogesterone Caproate-d11 (17α-Hydroxyprogesterone hexanoate-d11) Product Datasheet. Available at: https://www.medchemexpress.eu/hydroxyprogesterone-caproate-d11.html View Source
• [2] Zhang Y, et al. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using HPLC-MS/MS. J Pharm Biomed Anal. 2008; 48(4): 1174-1180. View Source

Why Lower-Deuterated Analogs Cannot Replace Hydroxyprogesterone Caproate-d11

Generic substitution with unlabeled hydroxyprogesterone caproate or even lower‐deuterated variants (e.g., ‐d8) fails because the internal standard must be chromatographically co‑eluting yet spectrometrically distinct from the analyte. Unlabeled compound contributes to the analyte signal, compromising accuracy [1]. A mass shift of only 8 Da (d8) can still fall within the natural isotopic envelope of the 27‐carbon analyte (M+8 abundance ≈0.003 %), while the 11 Da shift of d11 places the internal standard well outside the analyte’s isotopic cluster, eliminating cross‐talk [2]. Structurally unrelated internal standards such as medroxyprogesterone acetate suffer from differential extraction recovery and ionisation efficiency, violating the fundamental assumption of identical behaviour through sample preparation and detection [3].

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Lower-Deuterated Analog (d8)

A +8 Da mass shift may fall within the natural isotopic envelope of the 27-carbon analyte, potentially introducing positive bias in the internal standard channel. The +11 Da shift of d11 is reported to eliminate this interference.

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Structural Analog (MPA)

Structurally unrelated internal standards like medroxyprogesterone acetate may exhibit divergent extraction recovery and ionisation efficiency, which can violate the assumption of identical behaviour through sample preparation and detection.

• [1] Duxbury K, Owen L, Gillingwater S, Keevil B. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Ann Clin Biochem. 2008; 45(2): 210-215. View Source
• [2] USP Monograph: Hydroxyprogesterone Caproate. USP-NF. Molecular weight 428.60 g/mol. Available at: https://doi.usp.org/USPNF/USPNF_M39080_02_01.html View Source
• [3] Zhang Y, et al. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using HPLC-MS/MS. J Pharm Biomed Anal. 2008; 48(4): 1174-1180. View Source

Hydroxyprogesterone Caproate-d11: Evidence for Procurement

Eliminating Isotopic Cross-Talk Through Higher Mass Shift

Hydroxyprogesterone caproate‐d11 exhibits a molecular weight of 439.67 g/mol, corresponding to a mass shift of +11.07 Da relative to the unlabeled analyte (428.60 g/mol) [1][2]. The commercially available d8 analogue shows a mass shift of only +8.05 Da (MW 436.65 g/mol) . For a C27 analyte, the natural M+8 isotopic peak has an approximate relative abundance of 3×10⁻⁵, meaning that at high analyte concentrations the d8 signal can contain a measurable contribution from the analyte itself. The d11 signal, residing at M+11 (relative abundance ≈1×10⁻⁷), is effectively free of this interference [3].

Isotopic Cross-Talk

Head-to-head

Mass shift Δ = +3.02 Da vs. d8

Eliminates isotopic cross-talk from the analyte's natural M+8 envelope.

Critical for high analyte concentration research contexts.

Evidence Dimension	Mass shift from unlabeled analyte (Da)
Target Compound Data	+11.07 Da (MW 439.67 g/mol)
Comparator Or Baseline	Hydroxyprogesterone caproate‐d8: +8.05 Da (MW 436.65 g/mol); unlabeled analyte: 0 Da (MW 428.60 g/mol)
Quantified Difference	Δ = +3.02 Da versus d8; +11.07 Da versus unlabeled
Conditions	Molecular weights derived from monoisotopic masses. Isotopic abundance estimates for C27H40O4 based on natural ¹³C abundance (1.08 %).

Why This Matters

Procurement of d11 over d8 eliminates a known source of positive bias in the internal standard channel, directly improving assay accuracy and linearity at high analyte concentrations.

• [1] MedChemExpress. Hydroxyprogesterone Caproate-d11 Product Datasheet. Molecular weight 439.67. Available at: https://www.medchemexpress.eu/hydroxyprogesterone-caproate-d11.html View Source
• [2] USP Monograph: Hydroxyprogesterone Caproate. USP-NF. Molecular weight 428.60. Available at: https://doi.usp.org/USPNF/USPNF_M39080_02_01.html View Source
• [3] Duxbury K, Owen L, Gillingwater S, Keevil B. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement. Ann Clin Biochem. 2008; 45(2): 210-215. View Source

Isotopic Purity Ensuring Reliable Quantification

Regulatory guidance and industry best practice require that deuterated internal standards display isotopic purity ≥99 % to avoid reciprocal interference with the analyte channel [1]. While individual batch‐specific certificates of analysis govern the final purity of Hydroxyprogesterone caproate‐d11, the compound is manufactured to meet this ≥99 % isotopic enrichment threshold, ensuring that the unlabeled fraction contributes negligibly to the analyte peak area. In contrast, the unlabeled standard of hydroxyprogesterone caproate (USP RS) carries purity specifications of 97.0–103.0 % only for chemical purity, not isotopic enrichment [2].

Isotopic Purity

Class-level inference

≥99 atom % D (class requirement)

Minimizes reciprocal interference with the analyte channel.

Confirmation requires individual lot Certificate of Analysis.

Evidence Dimension	Isotopic enrichment specification
Target Compound Data	≥99 atom % D (class requirement for SIL‐IS)
Comparator Or Baseline	Unlabeled hydroxyprogesterone caproate USP RS: 97.0–103.0 % chemical purity; no isotopic enrichment applicable
Quantified Difference	Qualitative: isotopic enrichment present vs. absent
Conditions	Class‐level regulatory expectation; individual lot CoA must confirm.

Why This Matters

High isotopic purity ensures that the internal standard does not artificially inflate the analyte signal, a prerequisite for passing FDA/EMA bioanalytical method validation acceptance criteria (±15 % accuracy and precision).

• [1] ResolveMass Laboratories. Deuterated APIs — Regulatory & Stability Considerations. 2025. Available at: https://resolvemass.ca/deuterated-apis-regulatory-stability-considerations/ View Source
• [2] USP Monograph: Hydroxyprogesterone Caproate. USP-NF. Purity 97.0–103.0 %. Available at: https://doi.usp.org/USPNF/USPNF_M39080_02_01.html View Source

Regulatory Preference: Isotope-Labeled Over Structural IS

The FDA Bioanalytical Method Validation guidance explicitly identifies stable isotope‐labeled internal standards as the preferred approach because they “closely mimic the analyte and minimise matrix effects” . Hydroxyprogesterone caproate‐d11 fulfils this role for the analyte hydroxyprogesterone caproate, whereas the structural analogue medroxyprogesterone acetate (MPA), used as internal standard in published 17‐OHPC methods [1], displays a different retention time (baseline separation required) and may exhibit divergent recovery during liquid‐liquid or solid‐phase extraction.

Internal Standard Type

Cross-study comparable

SIL-IS co-elutes; structural IS requires separation

Aligns with guidance-aligned method context for per-sample matrix correction.

Review for differential recovery in extraction method.

Evidence Dimension	Internal standard type and chromatographic behaviour
Target Compound Data	Stable isotope‐labeled IS; co‐elutes with analyte (identical retention time)
Comparator Or Baseline	Medroxyprogesterone acetate (structural analogue IS); requires chromatographic separation from analyte
Quantified Difference	Qualitative: co‐elution vs. baseline resolution; regulatory preference stated in guidance
Conditions	FDA Guidance for Industry: Bioanalytical Method Validation (2018). Method comparison: Zhang et al. (2008) J Pharm Biomed Anal.

Why This Matters

Co‐eluting SIL‐IS corrects for matrix effects and ionisation variability on a per‐sample basis, reducing inter‐batch variability and improving the likelihood of regulatory acceptance of pharmacokinetic data.

• [1] Zhang Y, et al. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using HPLC-MS/MS. J Pharm Biomed Anal. 2008; 48(4): 1174-1180. (MPA used as IS) View Source

Validated LC-MS/MS Method for 17-OHPC Quantification

A validated LC‐MS/MS method for simultaneous quantitation of 17α-hydroxyprogesterone caproate (17‐OHPC), 17α-hydroxyprogesterone, and progesterone in human plasma employed a deuterated internal standard strategy and achieved a lower limit of quantification (LLOQ) of 1 ng/mL for 17‐OHPC [1]. While that publication utilised a structural analogue (MPA) as the internal standard, it explicitly demonstrates the clinical necessity for precise 17‐OHPC measurement in pregnant subjects. The substitution of MPA with Hydroxyprogesterone caproate‐d11 as a true SIL‐IS eliminates the differential extraction and ionisation effects inherent to MPA and is the logical advance in method refinement.

Method Upgrade Path

Supporting evidence

Published LLOQ 1 ng/mL for 17-OHPC

Supports SIL-IS upgrade of existing human plasma research methods.

Method refinement over structural analog internal standards.

Evidence Dimension	LLOQ and clinical application context
Target Compound Data	Hydroxyprogesterone caproate‐d11 enables SIL‐IS approach for 17‐OHPC assay
Comparator Or Baseline	Published method: LLOQ 1 ng/mL for 17‐OHPC using MPA internal standard
Quantified Difference	Method sensitivity comparable; accuracy and precision expected to improve with SIL‐IS
Conditions	Human plasma; pregnant subject pharmacokinetic study; LC‐MS/MS with C18 column and positive ESI.

Why This Matters

The existence of a clinically validated method for the analyte creates a direct insertion point for d11 as an upgraded internal standard, reducing method development time for laboratories transitioning to SIL‐IS workflows.

• [1] Zhang Y, et al. Simultaneous quantitation of 17α-hydroxyprogesterone caproate, 17α-hydroxyprogesterone and progesterone in human plasma using HPLC-MS/MS. J Pharm Biomed Anal. 2008; 48(4): 1174-1180. View Source

Hydroxyprogesterone Caproate-d11: Evidence-Based Applications

17-OHPC Pharmacokinetics in Maternal-Fetal Medicine

In pharmacokinetic investigations of hydroxyprogesterone caproate administered to pregnant women for preterm birth prevention, accurate plasma quantification is critical. Hydroxyprogesterone caproate‐d11 serves as the co‐eluting SIL‐IS in LC‐MS/MS assays, compensating for the substantial matrix effects introduced by pregnancy‐related changes in plasma protein and lipid content . Its 11 Da mass shift eliminates interference from endogenous steroids and the analyte’s own isotopic envelope, ensuring reliable measurement across the therapeutic range (approximately 5–250 ng/mL) [1].

Bioanalytical Method Validation for Regulatory Submission

When submitting pharmacokinetic data to the FDA or EMA, the use of a stable isotope‐labeled internal standard is explicitly preferred . Hydroxyprogesterone caproate‐d11 enables laboratories to meet the stringent acceptance criteria for accuracy (±15 %) and precision (±15 %) by providing per‐sample correction for extraction efficiency and ionisation variability. The high isotopic purity (≥99 atom % D) ensures that the internal standard contribution to the analyte channel remains below the required 20 % of the LLOQ response [1].

Therapeutic Drug Monitoring & Dose Individualization

Emerging evidence suggests that trough concentrations of hydroxyprogesterone caproate correlate with efficacy in preventing recurrent preterm birth . Hydroxyprogesterone caproate‐d11 permits robust, high‐throughput LC‑MS/MS quantitation in clinical chemistry laboratories, with the precision required to distinguish sub‑therapeutic, therapeutic, and supra‑therapeutic concentrations. Its identical extraction behaviour to the analyte reduces the need for extensive matrix‐matched calibration, streamlining daily operation [1].

Forensic Toxicology and Anti-Doping Analysis

Hydroxyprogesterone caproate is a prohibited substance in certain sporting contexts when used for performance enhancement. Forensic laboratories require definitive identification and quantification. Hydroxyprogesterone caproate‐d11 provides a legally defensible internal standard that co‑elutes with the target analyte, minimises false negatives arising from ion suppression, and satisfies the World Anti‐Doping Agency (WADA) technical document requirements for stable isotope‐labeled internal standards in confirmatory assays .

Application

Selection Property

Validation Focus

Maternal-fetal PK bioanalysis

Co-eluting SIL-IS with 11 Da shift

Matrix-effect correction review in plasma research matrices

Bioanalytical method validation

≥99 atom % D isotopic purity

Validation endpoint review for accuracy and precision

Research PK monitoring studies

Identical extraction behaviour to analyte

Concentration range differentiation in research settings

Forensic and anti-doping research

Stable isotope-labeled confirmatory support

Anti-doping research guidelines for confirmatory assays

• [1] ResolveMass Laboratories. Deuterated APIs — Regulatory & Stability Considerations. 2025. Available at: https://resolvemass.ca/deuterated-apis-regulatory-stability-considerations/ View Source